Cas no 90921-13-4 (Erythrocentauric acid)

• Product Name: Erythrocentauric acid
• CAS No: 90921-13-4
• MF: C₁₀H₈O₄
• MW: 192.168123245239
• CID: 1080796
• PubChem ID: 118726453
• Update Time: 2025-04-20

Erythrocentauric acid Chemical and Physical Properties

Names and Identifiers

• Erythrocentauric acid
• 1-Oxo-5-isochromancarboxylic acid
• [ "" ]
• CHEMBL3397163
• 1-Oxo-3,4-dihydroisochromene-5-carboxylic acid
• 5-Isochromancarboxylic acid, 1-oxo-
• AKOS032962716
• 3,4-Dihydro-1-oxo-1H-2-benzopyran-5-carboxylic acid; Erythrocentauric acid
• Erythrocentauricacid
• 90921-13-4

• Inchi： 1S/C10H8O4/c11-9(12)7-2-1-3-8-6(7)4-5-14-10(8)13/h1-3H,4-5H2,(H,11,12)
• InChI Key： VOPDFFBAKXNSRA-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=C(C(=O)O)C=2CC1)=O

Computed Properties

• Exact Mass: 192.04200
• Monoisotopic Mass: 192.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.409±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 472.6±45.0 °C at 760 mmHg
• Flash Point: 198.1±22.2 °C
• Solubility: Slightly soluble (1.3 g/l) (25 º C),
• PSA: 63.60000
• LogP: 1.09770
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

Erythrocentauric acid Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives